Cas no 1805076-21-4 (3-Amino-2,5-dinitrobenzamide)

• Product Name: 3-Amino-2,5-dinitrobenzamide
• CAS No: 1805076-21-4
• MF: C₇H₆N₄O₅
• MW: 226.146340847015
• CID: 4960137
• Update Time: 2025-06-15

3-Amino-2,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,5-dinitrobenzamide

• Inchi： 1S/C7H6N4O5/c8-5-2-3(10(13)14)1-4(7(9)12)6(5)11(15)16/h1-2H,8H2,(H2,9,12)
• InChI Key： PHZBMHGJCYXICV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1[N+](=O)[O-])N)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 0.3
• Topological Polar Surface Area: 161

Additional information on 3-Amino-2,5-dinitrobenzamide

Research Brief on 3-Amino-2,5-dinitrobenzamide (CAS: 1805076-21-4) in Chemical Biology and Pharmaceutical Applications

3-Amino-2,5-dinitrobenzamide (CAS: 1805076-21-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic nitroaromatic compound exhibits unique structural and electronic properties that make it a promising candidate for various applications, including drug discovery, materials science, and agrochemical development. Recent studies have focused on its synthesis, physicochemical characterization, and biological evaluation, revealing several noteworthy findings that could have important implications for future research and development efforts in these fields.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 3-Amino-2,5-dinitrobenzamide, demonstrating improved yield (78-85%) through a modified nitration-amination sequence under controlled temperature conditions (25-30°C). The research team employed DFT calculations to elucidate the compound's electronic structure, revealing an unusually high electron affinity (2.8 eV) that suggests potential applications in electron-transfer processes. These findings were further supported by single-crystal X-ray diffraction analysis, which confirmed the planar conformation of the molecule and its ability to form extensive hydrogen-bonding networks.

In pharmacological research, preliminary in vitro screening of 3-Amino-2,5-dinitrobenzamide against a panel of 60 cancer cell lines (NCI-60) showed selective activity against leukemia cell lines (GI50 = 3.2-5.7 μM), particularly in HL-60 and K-562 cells. Mechanistic studies suggest this activity may be mediated through the compound's interaction with topoisomerase II, as evidenced by DNA relaxation assays and molecular docking simulations. However, researchers caution that further optimization of the scaffold may be necessary to improve selectivity and reduce potential off-target effects observed in some assays.

The compound's potential extends beyond oncology applications. A 2024 study in ACS Chemical Biology reported that 3-Amino-2,5-dinitrobenzamide derivatives exhibit moderate inhibitory activity against Mycobacterium tuberculosis (MIC = 16 μg/mL) through a novel mechanism involving disruption of mycolic acid biosynthesis. This finding is particularly significant given the growing need for new anti-tuberculosis agents with novel mechanisms of action to address drug-resistant strains.

From a materials science perspective, researchers have explored the use of 3-Amino-2,5-dinitrobenzamide as a building block for energetic materials. Its thermal stability (decomposition onset at 218°C) and calculated detonation velocity (7.9 km/s) suggest potential applications as a less sensitive high-energy material. Recent work has focused on cocrystal engineering with complementary energetic compounds to further modulate these properties while maintaining safety characteristics.

Despite these promising developments, several challenges remain in the development of 3-Amino-2,5-dinitrobenzamide-based applications. The compound's relatively poor aqueous solubility (0.12 mg/mL at pH 7.4) presents formulation challenges for pharmaceutical applications, while its environmental stability under various conditions requires further investigation for agrochemical uses. Current research efforts are addressing these limitations through structural modifications and formulation strategies.

Looking forward, the unique properties of 3-Amino-2,5-dinitrobenzamide position it as a versatile scaffold for multiple applications. Ongoing research is exploring its potential as a photoactivatable probe in chemical biology, leveraging its nitroaromatic photochemistry. Additionally, computational studies suggest that appropriately substituted derivatives may exhibit interesting optoelectronic properties for materials applications. As synthetic methodologies continue to improve and biological screening expands, we anticipate seeing more diverse applications of this compound in the coming years.